2-(1-(cyclopropylmethyl)-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetonitrile
Overview
Description
The compound contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The pyrazole ring is a five-membered ring with two nitrogen atoms and three carbon atoms. It also has a trifluoromethyl group (-CF3) and a cyclopropylmethyl group attached to it .
Synthesis Analysis
The synthesis of such a compound would likely involve the formation of the pyrazole ring, possibly through a condensation reaction of a 1,3-diketone with hydrazine. The trifluoromethyl group could potentially be introduced through a nucleophilic substitution or addition reaction .Molecular Structure Analysis
The trifluoromethyl group is electron-withdrawing, which could impact the reactivity of the compound. The cyclopropylmethyl group could add steric bulk .Chemical Reactions Analysis
The compound could potentially undergo reactions at the pyrazole ring, such as electrophilic aromatic substitution. The trifluoromethyl group might also be susceptible to reactions, such as nucleophilic substitution .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on factors like its exact structure, including the positions of the substituents on the pyrazole ring .Scientific Research Applications
Organic Synthesis
This compound can act as an organic intermediate in organic synthesis . Organic synthesis is a method of preparation of organic compounds. It is a science strategy to assemble simple components into complex molecules.
Preparation of Other Compounds
It is used in the preparation of cyclopropyl-2 acetophenone and cyclopropylacetyl chloride . These compounds have various applications in different fields of chemistry.
Agrochemicals
This compound is employed in the preparation of agrochemicals . Agrochemicals are chemicals used in agriculture, including pesticides, insecticides, fungicides, herbicides, and chemical fertilizers.
Pharmaceuticals
It is also used in the pharmaceutical industry . The pharmaceutical industry discovers, develops, produces, and markets drugs or pharmaceutical drugs for use as medications.
Dyestuff Fields
This compound is used in the dyestuff fields . Dyes are substances that are applied to substrates to give color by a process that alters, at least temporarily, any crystal structure of the colored substances.
Chemistry of Trifluoromethyl Compounds
The trifluoromethyl group in this compound is of interest in the field of chemistry of trifluoromethyl compounds . Trifluoromethyl compounds have applications in pharmaceuticals, agrochemicals, and materials science.
Mechanism of Action
Target of Action
The trifluoromethyl group plays an increasingly important role in pharmaceuticals, agrochemicals, and materials .
Mode of Action
The mode of action of 2-(1-(cyclopropylmethyl)-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetonitrile involves the trifluoromethylation of carbon-centered radical intermediates . This compound can proceed in good yields for various substrates in the presence of a catalytic amount of CuOAc and 2,4,6-collidine in ethyl acetate under mild reaction conditions at room temperature .
Biochemical Pathways
The compound is involved in the process of trifluoromethylation, which is a key reaction in the synthesis of many pharmaceuticals and agrochemicals .
Result of Action
The compound’s trifluoromethylation activity suggests that it may modify the properties of other molecules, potentially affecting their function .
Action Environment
The compound’s reaction conditions suggest that it can operate effectively at room temperature in the presence of certain catalysts .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-[1-(cyclopropylmethyl)-3-(trifluoromethyl)pyrazol-4-yl]acetonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10F3N3/c11-10(12,13)9-8(3-4-14)6-16(15-9)5-7-1-2-7/h6-7H,1-3,5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSSOVHCVXZWOAZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CN2C=C(C(=N2)C(F)(F)F)CC#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10F3N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1-(cyclopropylmethyl)-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
